Methyl 5-cyano-5-(2-fluorophenyl)-2-oxocyclohexanecarboxylate

• CAS No.: 179064-48-3
• Molecular Formula: C15H14FNO3
• Molecular Weight: 275.27 g/mol
• IUPAC Name: methyl 5-cyano-5-(2-fluorophenyl)-2-oxocyclohexane-1-carboxylate
• InChI: InChI=1S/C15H14FNO3/c1-20-14(19)10-8-15(9-17,7-6-13(10)18)11-4-2-3-5-12(11)16/h2-5,10H,6-8H2,1H3
• InChI Key: IMIFXNDULPJOGF-UHFFFAOYSA-N
• SMILES: COC(=O)C1CC(CCC1=O)(C#N)C2=CC=CC=C2F
• Synonyms: Methyl 5-cyano-5-(2-fluorophenyl)-2-oxocyclohexanecarboxylate

Description

Methyl 5-cyano-5-(2-fluorophenyl)-2-oxocyclohexanecarboxylate, also known as this compound, is a useful research compound. Its molecular formula is C15H14FNO3 and its molecular weight is 275.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 4-cyano-4-(2-fluorophenyl)heptanedioate (D18, 35.86 g, 0.12 mol) was stirred under Ar in toluene (500 ml) as sodium hydride (80% in mineral oil, 3.5 g, 0.12 mol) was added. Methanol (10 ml) was added dropwise, and the mixture was then stirred at reflux for 16 h, partitioned between ethyl acetate and dilute HCl, and separated. The organic portion was washed with brine, dried (Na2SO4) and evaporated to an oil. This was dissolved in dichloromethane (500 ml), filtered, and evaporated to give the title compound (30.66 g, 95%) as a cream solid.